N1-cyclopropyl-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide
Description
N1-cyclopropyl-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3) that has been extensively studied for its potential therapeutic applications in autoimmune diseases and transplant rejection. The compound is a member of the oxazolone class of compounds and has a molecular weight of 436.56 g/mol.
Scientific Research Applications
Medicinal Chemistry and Pharmacology
Thiophene derivatives have captured the interest of researchers due to their potential as biologically active compounds. Let’s explore their applications in medicinal chemistry:
Anticancer Properties: Some thiophene-based molecules exhibit anticancer properties. Researchers have investigated their potential as novel chemotherapeutic agents .
Anti-Inflammatory Effects: Thiophene derivatives also demonstrate anti-inflammatory activity. These compounds could play a role in managing inflammatory conditions .
Antimicrobial Activity: Certain thiophene-containing molecules possess antimicrobial properties. Their study contributes to the development of new antibiotics and antimicrobial agents .
Antihypertensive Effects: Thiophene-based compounds may impact blood pressure regulation. Investigating their antihypertensive properties is crucial for cardiovascular research .
Anti-Atherosclerotic Potential: Researchers have explored the use of thiophene derivatives in preventing or treating atherosclerosis, a condition characterized by plaque buildup in arteries .
Material Science and Organic Electronics
Beyond medicinal applications, thiophene derivatives find utility in material science and organic electronics:
Corrosion Inhibitors: Thiophene derivatives serve as effective corrosion inhibitors in industrial chemistry and material science .
Organic Semiconductors: The thiophene ring system contributes to the development of organic semiconductors. These materials are essential for electronic devices like organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Challenges in Synthesis
Despite their potential, synthesizing compounds containing the cyclopropylthiophene moiety remains challenging and has rarely been reported .
properties
IUPAC Name |
N'-cyclopropyl-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O4S2/c20-15(16(21)18-12-6-7-12)17-9-8-13-4-1-2-10-19(13)25(22,23)14-5-3-11-24-14/h3,5,11-13H,1-2,4,6-10H2,(H,17,20)(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYJAYVMISGDGAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CCNC(=O)C(=O)NC2CC2)S(=O)(=O)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-cyclopropyl-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide | |
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